Cas no 2228764-26-7 (2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol)

• Product Name: 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol
• CAS No: 2228764-26-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5967191
• PubChem ID: 165757753
• Update Time: 2025-10-21

2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol
• 2228764-26-7
• EN300-1801065

• Inchi： 1S/C11H14FNO/c1-11(2)8(10(11)13)6-4-3-5-7(12)9(6)14/h3-5,8,10,14H,13H2,1-2H3
• InChI Key： ORHVKIQDGCGKMA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol

Research Brief on 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol (CAS: 2228764-26-7)

2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol (CAS: 2228764-26-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and fluorophenol moieties, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to achieve scalability, which is crucial for industrial applications. The compound's structural features, including the amino and fluorophenol groups, contribute to its bioactivity, particularly in targeting specific enzymes or receptors involved in disease pathways.

Pharmacological evaluations of 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol have revealed its efficacy in modulating key biological targets. In vitro studies demonstrate its ability to inhibit certain enzymes with high selectivity, suggesting potential applications in treating conditions such as inflammation, cancer, or infectious diseases. Additionally, preliminary in vivo studies indicate favorable pharmacokinetic properties, including good bioavailability and low toxicity, which are essential for advancing to clinical trials.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups that enhance its binding affinity and specificity. These insights are invaluable for designing derivatives with improved therapeutic profiles. Furthermore, computational modeling has been employed to predict interactions with biological targets, providing a foundation for rational drug design.

The potential applications of 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable tool for probing biological systems and understanding disease mechanisms. Researchers are also investigating its utility as a scaffold for developing new chemical entities with diverse biological activities.

In conclusion, 2-(3-amino-2,2-dimethylcyclopropyl)-6-fluorophenol (CAS: 2228764-26-7) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its synthesis, pharmacological properties, and mechanistic insights underscore its potential as a therapeutic agent. Continued research and development efforts are expected to further elucidate its applications and pave the way for clinical translation.